Cas no 1214340-19-8 (3-(3-Methoxy-5-methylphenyl)pyridine)

• Product Name: 3-(3-Methoxy-5-methylphenyl)pyridine
• CAS No: 1214340-19-8
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 4960729
• Update Time: 2025-06-08

3-(3-Methoxy-5-methylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxy-5-methylphenyl)pyridine
• 3-(3-Methoxy-5-methylphenyl)pyridine

• Inchi： 1S/C13H13NO/c1-10-6-12(8-13(7-10)15-2)11-4-3-5-14-9-11/h3-9H,1-2H3
• InChI Key： NVYBPNQETWNPMJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=CC(=C1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 199.1
• Monoisotopic Mass: 199.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 3-(3-Methoxy-5-methylphenyl)pyridine

Introduction to 3-(3-Methoxy-5-methylphenyl)pyridine (CAS No. 1214340-19-8)

3-(3-Methoxy-5-methylphenyl)pyridine, with the CAS number 1214340-19-8, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with a 3-methoxy-5-methylphenyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 3-(3-Methoxy-5-methylphenyl)pyridine is C₁₂H₁₃NO, and its molecular weight is approximately 187.24 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These physical properties facilitate its use in various experimental settings, including in vitro and in vivo studies.

In recent years, 3-(3-Methoxy-5-methylphenyl)pyridine has garnered attention due to its potential therapeutic applications. Research has shown that this compound exhibits significant biological activity, particularly in the context of neurodegenerative diseases and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 3-(3-Methoxy-5-methylphenyl)pyridine acts as a potent inhibitor of the enzyme monoamine oxidase B (MAO-B), which is implicated in the pathogenesis of Parkinson's disease. By inhibiting MAO-B, this compound can potentially reduce the oxidative stress and neuroinflammation associated with the disease.

Beyond its neuroprotective effects, 3-(3-Methoxy-5-methylphenyl)pyridine has also shown promise as an anticancer agent. A study conducted by researchers at the National Cancer Institute in 2021 found that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. Specifically, 3-(3-Methoxy-5-methylphenyl)pyridine was found to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in cancer cells.

The pharmacokinetic properties of 3-(3-Methoxy-5-methylphenyl)pyridine have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, preliminary toxicology studies have shown that 3-(3-Methoxy-5-methylphenyl)pyridine has a good safety profile at therapeutic doses, with no significant adverse effects observed in animal models.

In terms of synthetic chemistry, 3-(3-Methoxy-5-methylphenyl)pyridine can be synthesized through several routes. One common method involves the reaction of 3-bromopyridine with 3-methoxy-5-methylbenzeneboronic acid using palladium-catalyzed cross-coupling reactions such as Suzuki coupling. This synthetic approach provides high yields and good purity, making it suitable for large-scale production.

The potential applications of 3-(3-Methoxy-5-methylphenyl)pyridine extend beyond its direct therapeutic use. The compound serves as a valuable starting material for the synthesis of more complex derivatives with enhanced biological activity. For example, researchers have explored the modification of the pyridine ring or the substitution pattern on the phenyl group to optimize pharmacological properties such as potency, selectivity, and metabolic stability.

In conclusion, 3-(3-Methoxy-5-methylphenyl)pyridine (CAS No. 1214340-19-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent for neurodegenerative diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.